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Compound of Interest

Compound Name: S-(3-Hydroxypropyl) ethanethioate

Cat. No.: B2486500

S-(3-Hydroxypropyl) ethanethioate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential significance of S-(3-Hydroxypropyl) ethanethioate. Due to the limited
availability of specific experimental data for this compound in publicly accessible literature, this
document combines known information with established principles of thioester chemistry to
offer a predictive and practical resource for researchers.

Chemical Structure and Properties

S-(3-Hydroxypropyl) ethanethioate is an organic molecule containing both a thioester and a
primary alcohol functional group. The presence of these two reactive centers suggests a
potential for diverse chemical reactivity and biological activity.

Table 1: Physicochemical Properties of S-(3-Hydroxypropyl) ethanethioate
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Property Value Source

CAS Number 115051-66-6 --INVALID-LINK--
Molecular Formula CsH1002S --INVALID-LINK--
Molecular Weight 134.20 g/mol --INVALID-LINK--
SMILES Code CC(SCcCcC0)=0 --INVALID-LINK--
Boiling Point No data available

Melting Point No data available

Storage Sealed in dry, 2-8°C --INVALID-LINK--

Proposed Synthesis

While a specific, peer-reviewed synthesis protocol for S-(3-Hydroxypropyl) ethanethioate is
not readily available, a plausible synthetic route can be proposed based on standard methods
for thioester formation. One common and effective method is the reaction of a thiol with an
acylating agent, such as an acid chloride or anhydride. In this case, 3-mercaptopropan-1-ol
would be reacted with acetyl chloride or acetic anhydride.
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Proposed Synthesis of S-(3-Hydroxypropyl) ethanethioate

Reactants

G—Mercaptopropan—l—oD Acetyl Chloride

Base (e.g., Pyridine)

Reaction

Inert Solvent (e.g., DCM)

|

Gyridinium Hydrochloride)

(S-(3-Hydroxypropyl) ethanethioate)
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Workflow for Characterization
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General Role of Thioesters in Metabolism
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Click to download full resolution via product page

¢ To cite this document: BenchChem. ['S-(3-Hydroxypropyl) ethanethioate" chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2486500#s-3-hydroxypropyl-ethanethioate-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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